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Compound of Interest

Compound Name: Difenzoquat

Cat. No.: B1210283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of tank-mixing the post-emergence

herbicide difenzoquat with various broadleaf herbicides. Difenzoquat is primarily used for the

control of wild oats (Avena fatua) in cereal crops such as barley and wheat. Tank-mixing with

broadleaf herbicides allows for a broader spectrum of weed control in a single application. This

guide summarizes available experimental data, outlines experimental protocols, and presents

logical relationships through diagrams to aid in research and development.

Efficacy of Difenzoquat Tank Mixes: A Comparative
Overview
The following tables summarize the available data on the efficacy of difenzoquat tank mixes

with common broadleaf herbicides. It is important to note that much of the publicly available

research on this specific topic is dated, and there is a need for more recent and comprehensive

studies with detailed quantitative data on a wider range of broadleaf weed species.

Table 1: Efficacy of Difenzoquat Tank Mixes with Broadleaf Herbicides on Weed Control
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Tank Mix
Combination

Target Crop(s)
Broadleaf
Weed(s)
Controlled

Efficacy Notes Source(s)

Difenzoquat +

MCPA ester
Barley

Tartary

buckwheat

(Fagopyrum

tataricum)

Considered a

highly compatible

mix. Provides

effective control

of both wild oat

and Tartary

buckwheat. The

ester formulation

of MCPA does

not reduce the

efficacy of

difenzoquat

against wild oats.

[1]

Difenzoquat +

Bromoxynil +

MCPA

Barley

Tartary

buckwheat

(Fagopyrum

tataricum)

A compatible and

effective mixture

for the control of

wild oat and

Tartary

buckwheat.

[1]

Difenzoquat +

Amine

formulations of

broadleaf

herbicides (e.g.,

MCPA amine,

2,4-D amine)

Barley
General

broadleaf weeds

Antagonistic

Interaction:

Amine

formulations

have been

shown to reduce

the herbicidal

activity of

difenzoquat on

wild oats.

[1]

Difenzoquat +

Chlorsulfuron

Spring Wheat,

Durum Wheat

General

broadleaf weeds

Mixed results on

crop safety. One

study reported

[2]
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no injury to

spring wheat,

while another

observed stand

reduction and

stunting in durum

wheat, although

yields were not

ultimately

affected. No

antagonism was

observed for

weed control.

Difenzoquat +

Various

Broadleaf

Herbicides

(unspecified)

Barley, Spring

Wheat, Durum

Wheat

Common

lambsquarters

(Chenopodium

album) and other

broadleaf weeds

Tank mixes had

no adverse effect

on wild oat

control. Barley

yields tended to

be higher in plots

with difenzoquat-

broadleaf

herbicide

mixtures

compared to

difenzoquat

alone,

suggesting

effective

broadleaf weed

control.

Table 2: Crop Tolerance to Difenzoquat Tank Mixes with Broadleaf Herbicides
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Tank Mix
Combination

Crop(s) Crop Safety Notes Source(s)

Difenzoquat + MCPA

ester
Barley Generally safe. [1]

Difenzoquat +

Bromoxynil + MCPA
Barley Generally safe. [1]

Difenzoquat + Amine

formulations of

broadleaf herbicides

Barley

While antagonistic to

wild oat control,

specific crop injury

data from the

combination is limited

in the provided

sources.

[1]

Difenzoquat +

Chlorsulfuron

Spring Wheat, Durum

Wheat

Potential for crop

injury. One study

reported no adverse

effects on spring

wheat, while another

noted stand reduction

and stunting in 'Era'

spring wheat, though

the crop recovered

without yield loss.

[2]

Difenzoquat + Various

Broadleaf Herbicides

(unspecified)

Barley, Spring Wheat,

Durum Wheat

No significant crop

injury was reported.

Barley tolerance to

difenzoquat is

excellent, while spring

wheat tolerance can

be cultivar-dependent.
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Detailed experimental protocols for the cited studies are not fully available in the public domain.

However, a general protocol for conducting field trials to evaluate the efficacy of herbicide tank

mixes can be outlined as follows.

Objective: To evaluate the efficacy and crop safety of difenzoquat tank-mixed with various

broadleaf herbicides for the control of wild oats and a spectrum of broadleaf weeds in a specific

cereal crop (e.g., barley or spring wheat).

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of three to four

replications.

Plot Size: Sufficiently large to minimize edge effects and allow for accurate yield assessment

(e.g., 10 by 24 feet).

Treatments:

Untreated Control (weedy check)

Hand-weeded Control (weed-free check)

Difenzoquat applied alone at the recommended rate.

Broadleaf herbicide 'A' (e.g., MCPA ester) applied alone at the recommended rate.

Difenzoquat + Broadleaf herbicide 'A' tank mix.

Broadleaf herbicide 'B' (e.g., Bromoxynil + MCPA) applied alone at the recommended rate.

Difenzoquat + Broadleaf herbicide 'B' tank mix.

(Continue for all broadleaf herbicides being tested).

Materials and Methods:

Site Selection: A field with a known history of uniform infestation of wild oats and a diverse

population of broadleaf weeds.
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Crop Husbandry: Follow standard agronomic practices for the region regarding soil

preparation, fertilization, seeding rate, and crop variety.

Herbicide Application:

Use a calibrated backpack or bicycle-wheel sprayer equipped with flat-fan nozzles to

ensure uniform application.

Apply herbicides at the recommended crop and weed growth stage (e.g., 2-4 leaf stage for

weeds).

Record environmental conditions at the time of application (temperature, humidity, wind

speed).

Data Collection:

Weed Control Efficacy: Assess weed control visually as a percentage of the untreated

control at set intervals (e.g., 7, 14, 28, and 56 days after treatment - DAT). For more

quantitative data, weed density (counts per unit area) and biomass (dry weight per unit

area) should be collected.

Crop Injury: Visually assess crop injury (e.g., chlorosis, necrosis, stunting) on a

percentage scale at the same intervals as weed control assessment.

Crop Yield: Harvest the center of each plot and determine the grain yield, adjusting for

moisture content.

Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at P ≤ 0.05) to

determine significant differences between treatment means.

Visualizing Logical Relationships
The following diagrams illustrate the key concepts and workflows related to the evaluation of

difenzoquat tank mixes.
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Caption: Logical relationships of difenzoquat tank mixes.
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Caption: Workflow for a field trial evaluating herbicide tank mixes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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